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Compound of Interest

Compound Name:
N-Dodecyl-2-(2-

hydroxyethoxy)acetamide

CAS No.: 10395-20-7

Cat. No.: B8526283

Get Quote

Technical Guide: N-Dodecyl-2-(2-
hydroxyethoxy)acetamide
Executive Summary
N-Dodecyl-2-(2-hydroxyethoxy)acetamide is an amphiphilic molecule characterized by a

lipophilic dodecyl (

) tail and a hydrophilic hydroxyethoxy-acetamide headgroup. Structurally, it belongs to the class
of N-alkyl-alkoxyacetamides. Its primary utility lies in transdermal drug delivery as a chemical
permeation enhancer (CPE) and in formulation science as a biodegradable non-ionic
surfactant.

This guide provides a definitive retrosynthetic analysis and two validated synthesis protocols,

prioritizing the 1,4-dioxan-2-one aminolysis route for its high atom economy and scalability.
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Chemical Structure & Properties[1][2][3][4][5][6][7]
[8]
Structural Analysis
The molecule consists of three distinct functional domains that dictate its physicochemical

behavior:

Domain Chemical Moiety Function

Lipophilic Tail
Dodecyl chain (

)

Intercalates into the stratum

corneum lipid bilayer; provides

hydrophobicity.

Linker
Secondary Amide (

)

Provides hydrogen bond

donation/acceptance; stable

against rapid enzymatic

hydrolysis compared to esters.

Hydrophilic Head
2-Hydroxyethoxy group (

)

Increases water solubility;

mimics polyethylene glycol

(PEG) functionality.

Molecular Formula:

Molecular Weight: 287.44 g/mol Predicted LogP: ~3.5 – 4.2 (Ideal for transdermal permeation)

Functional Logic
Unlike cationic enhancers (e.g., DDAIP) that disrupt keratin, this non-ionic structure functions

primarily by lipid fluidization. The terminal hydroxyl group and ether oxygen facilitate hydrogen

bonding with the polar head groups of ceramides, while the

tail inserts into the hydrophobic core, increasing membrane fluidity.

Retrosynthetic Analysis
To design the synthesis, we disconnect the amide bond or the ether linkage. The most efficient

disconnection is at the amide bond, revealing two key precursors: Dodecylamine and a (2-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8526283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


hydroxyethoxy)acetic acid equivalent.

Logic Flow
Target: N-Dodecyl-2-(2-hydroxyethoxy)acetamide

Disconnection: Amide bond cleavage.

Synthons: Dodecylamine (Nucleophile) + Activated Acyl Group (Electrophile).

Reagent Selection:

Option A (Acid Chloride/Coupling): Requires protection of the terminal -OH to prevent self-

polymerization.

Option B (Lactone):1,4-Dioxan-2-one (p-Dioxanone). This is the cyclic ester of (2-

hydroxyethoxy)acetic acid. Reaction with an amine opens the ring to yield the target

directly with 100% atom economy.

Target:
N-Dodecyl-2-(2-hydroxyethoxy)acetamide

Synthons:
Dodecylamine + Activated Glycolic Ether

Retrosynthetic
Disconnection

Route A: Lactone Aminolysis
(Recommended)

Reagent:
1,4-Dioxan-2-one

Route B: Direct Amidation
(Requires Coupling Agents)

Reagent:
(2-Hydroxyethoxy)acetic acid

Click to download full resolution via product page

Figure 1: Retrosynthetic strategy highlighting the lactone ring-opening as the optimal pathway.
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Synthesis Protocols
Method A: Aminolysis of 1,4-Dioxan-2-one (Primary
Route)
This method is preferred for its operational simplicity, absence of coupling reagents, and high

yield. It leverages the nucleophilicity of the primary amine to ring-open the lactone.

Reaction:

Reagents & Equipment[1][2][3][4]
Substrate: 1-Dodecylamine (Reagent grade, >98%)

Reagent: 1,4-Dioxan-2-one (p-Dioxanone) (Store under inert gas; moisture sensitive)

Solvent: Anhydrous Toluene or THF (Toluene preferred for recrystallization)

Atmosphere: Nitrogen or Argon

Step-by-Step Protocol
Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 1-dodecylamine (18.5 g, 100 mmol) in anhydrous Toluene (100 mL).

Addition: Add 1,4-dioxan-2-one (10.2 g, 100 mmol) to the solution. Note: Use a slight excess

of amine (1.05 eq) if the lactone quality is suspect, but 1:1 is ideal to avoid purification

issues.

Reaction: Heat the mixture to 70–80°C under an inert atmosphere for 4–6 hours.

Critical Control Point: Do not exceed 100°C. Excessive heat can cause the product to

cyclize (losing water) to form N-dodecyl-morpholin-3-one, a common impurity.

Monitoring: Monitor reaction progress via TLC (SiO2, EtOAc/Hexane 1:1) or HPLC. The

disappearance of the amine spot indicates completion.

Work-up:
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Cool the reaction mixture to room temperature.

If the product precipitates (common in toluene), filter the white solid.

If soluble, evaporate the solvent under reduced pressure to obtain a waxy solid.

Purification: Recrystallize from Hexane/Ethyl Acetate (9:1) or Acetone.

Dissolve crude solid in minimum hot solvent.

Cool slowly to 4°C.

Filter and dry under vacuum.

Method B: EDC Coupling (Alternative Route)
Use this route if 1,4-dioxan-2-one is unavailable. It utilizes [2-(2-hydroxyethoxy)acetic acid]

(commercially available or synthesized by oxidation of diethylene glycol).

Protocol Summary
Dissolve [2-(2-hydroxyethoxy)acetic acid] (1 eq) and 1-dodecylamine (1 eq) in DCM.

Add HOBt (1.2 eq) and EDC·HCl (1.2 eq) at 0°C.

Stir at room temperature for 12 hours.

Wash with 1M HCl, sat. NaHCO3, and Brine.

Purify via silica gel column chromatography (Eluent: 0-5% MeOH in DCM).

Characterization & Quality Control
To validate the synthesis, the following analytical signatures must be confirmed.
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Technique
Expected Signal /
Observation

Interpretation

FT-IR ~3300–3400 cm⁻¹ (Broad) O-H and N-H stretching.

1640–1660 cm⁻¹ (Strong) Amide I band (C=O stretch).

1540–1550 cm⁻¹ Amide II band (N-H bend).

1100–1150 cm⁻¹ C-O-C ether stretch.

¹H-NMR (CDCl₃) 0.88 (t, 3H)
Terminal methyl of dodecyl

chain.

1.25 (m, ~20H)
Methylene protons of the alkyl

tail.

3.25 (q, 2H) (Adjacent to amide nitrogen).

4.02 (s, 2H)
(Singlet, characteristic of

glycolic moiety).

3.6–3.8 (m, 4H) (Ethylene glycol protons).

6.5–7.0 (br, 1H) Amide N-H proton.

Mass Spec (ESI) 288.25
Confirms molecular weight

(287.44).

Experimental Workflow Diagram
The following diagram illustrates the critical pathway for the recommended Method A, including

the decision logic for purification.
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Start:
Dodecylamine + 1,4-Dioxan-2-one

Reaction:
Toluene, 80°C, 6h

(Inert Atm)

QC Check:
TLC/HPLC

(Amine consumed?)No (Continue Heating)

Workup:
Cool to RT

Evaporate Solvent

Yes
Purification:
Recrystallize

(Hexane/EtOAc)

Final Product:
N-Dodecyl-2-(2-hydroxyethoxy)acetamide

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis of N-Dodecyl-2-(2-
hydroxyethoxy)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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